Cas no 4773-83-5 (1,2,3-Trimethylindene)

• Product Name: 1,2,3-Trimethylindene
• CAS No: 4773-83-5
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 931279
• PubChem ID: 588778
• Update Time: 2025-04-19

1,2,3-Trimethylindene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trimethylindene
• 1H-Indene, 1,2,3-trimethyl-
• 1,2,3-trimethyl-1H-indene
• DTXSID30343290
• 4773-83-5
• NS00009616
• trimethylindene
• 1,2,3-Trimethyl-1H-indene #
• indene, 1,2,3-trimethyl

• Inchi： 1S/C12H14/c1-8-9(2)11-6-4-5-7-12(11)10(8)3/h4-7,9H,1-3H3
• InChI Key： NPXPQDMZVKFLKB-UHFFFAOYSA-N
• SMILES： C1(C)C2C=CC=CC=2C(C)=C1C

Computed Properties

• Exact Mass: 158.10962
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes